Cas no 3156-43-2 (2'-Hydroxy-β-nitrostyrene)

• Product Name: 2'-Hydroxy-β-nitrostyrene
• CAS No: 3156-43-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD01204157
• CID: 319786
• PubChem ID: 24883044
• Update Time: 2025-05-19

2'-Hydroxy-β-nitrostyrene Chemical and Physical Properties

Names and Identifiers

• 2-(2-Nitrovinyl)phenol
• 2-(2-nitroethenyl)phenol
• Phenol,2-(2-nitroethenyl)-
• TRANS-2-HYDROXY-Β-NITROSTYRENE
• (E)-(2-hydroxyphenyl)-1-nitroethylene
• (E)-2-(2-nitrovinyl)-phenol
• 1-Hydroxy-2-(2-nitrovinyl)benzene,2-(2-Hydroxyphenyl)nitroethene,trans-2-(2-Nitrovinyl)phenol
• 2-((E)-2-nitrovinyl)phenol
• 2-(E)-(2-nitrovinyl)2aphenol
• 2-Hydroxy-β-nitrostyrene
• NSC 170698
• SCHEMBL6872640
• (E)-1-(2'-hydroxyphenyl)-2-nitroethene
• EN300-1866183
• NSC-170698
• trans-2-Hydroxy-beta-nitrostyrene, 97%
• trans-2-Hydroxy- beta -nitrostyrene
• SCHEMBL9328746
• Q27464300
• J-018467
• 588690-06-6
• 3156-43-2
• NSC170698
• CHEMBL231045
• 2-[(E)-2-nitrovinyl]phenol
• (E)-2-(2-nitrovinyl)phenol
• 1-Hydroxy-2-(2-nitrovinyl)benzene
• 2-[(E)-2-Nitroethenyl]phenol
• (e)-(2-nitrovinyl)phenol
• 2-(2-Hydroxyphenyl)nitroethene
• trans-2-Hydroxy-beta-nitrostyrene
• Benzene, 1-hydroxy-2-[(E)-2-nitroethenyl]-
• A-nitrostyrene
• TRANS-2-HYDROXY-BETA-NITROSTYRENE 97
• PMDYAIGGZBRBFX-AATRIKPKSA-N
• trans-2-Hydroxy-
• 2'-Hydroxy-β-nitrostyrene

• MDL： MFCD01204157
• Inchi： 1S/C8H7NO3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6,10H/b6-5+
• InChI Key： PMDYAIGGZBRBFX-AATRIKPKSA-N
• SMILES： OC1C=CC=CC=1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.9
• Topological Polar Surface Area: 63.4

Experimental Properties

• Density: 1.32
• Boiling Point: 320.2°Cat760mmHg
• Flash Point: 145.1°C
• Refractive Index: 1.646
• PSA: 66.05000
• LogP: 2.16280

2'-Hydroxy-β-nitrostyrene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-36/38-50
• Safety Instruction： S26; S36/37; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R22; R36/38; R50

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2'-Hydroxy-β-nitrostyrene

2'-Hydroxy-β-nitrostyrene (CAS No. 3156-43-2): An Overview of Its Properties, Applications, and Recent Research

2'-Hydroxy-β-nitrostyrene (CAS No. 3156-43-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxyl group and a nitroso group attached to a styrene backbone. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 2'-Hydroxy-β-nitrostyrene is C₉H₉NO₂, and its molecular weight is approximately 167.17 g/mol. The compound is typically a solid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for a wide range of applications, from synthetic intermediates to biological probes.

In the realm of synthetic chemistry, 2'-Hydroxy-β-nitrostyrene serves as a valuable building block for the synthesis of more complex molecules. The presence of the hydroxyl group allows for various functionalization reactions, such as etherification, esterification, and acylation. Meanwhile, the nitroso group can be reduced to an amino group or oxidized to a nitro group, providing additional synthetic versatility. These transformations are crucial in the development of novel materials and pharmaceuticals.

Recent research has highlighted the potential of 2'-Hydroxy-β-nitrostyrene in biological and medicinal applications. Studies have shown that this compound exhibits interesting biological activities, including antioxidant and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2'-Hydroxy-β-nitrostyrene can effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines in vitro. These findings suggest that the compound may have therapeutic potential in treating oxidative stress-related diseases and inflammatory conditions.

In addition to its antioxidant and anti-inflammatory properties, 2'-Hydroxy-β-nitrostyrene has been explored for its potential as a fluorescent probe. The unique electronic structure of the compound allows it to absorb light in the visible spectrum and emit fluorescence upon excitation. This property makes it suitable for use in fluorescence microscopy and other imaging techniques, enabling researchers to visualize cellular processes with high resolution and sensitivity.

The safety profile of 2'-Hydroxy-β-nitrostyrene is an important consideration for its practical applications. While the compound is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it may pose certain risks if mishandled or exposed to inappropriate conditions. Researchers should adhere to standard safety guidelines, such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 2'-Hydroxy-β-nitrostyrene (CAS No. 3156-43-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure endows it with valuable chemical properties and biological activities, making it a promising candidate for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, 2'-Hydroxy-β-nitrostyrene is likely to play an increasingly important role in advancing scientific knowledge and innovation.